Cas no 2228814-75-1 (3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228814-75-1
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• CID: 6482801
• PubChem ID: 165660349
• Update Time: 2025-05-20

3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1-methyl-1H-pyrazole-5-carboxylic acid
• 3-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}-1-methyl-1H-pyrazole-5-carboxylic acid
• 2228814-75-1
• EN300-1889403

• Inchi： 1S/C15H23N3O4/c1-15(2,3)22-14(21)18-8-6-5-7-11(18)10-9-12(13(19)20)17(4)16-10/h9,11H,5-8H2,1-4H3,(H,19,20)
• InChI Key： UYWCIHJARSKXLO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C1C=C(C(=O)O)N(C)N=1)=O

Computed Properties

• Exact Mass: 309.16885622g/mol
• Monoisotopic Mass: 309.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1-methyl-1H-pyrazole-5-carboxylic acid

3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1-methyl-1H-pyrazole-5-carboxylic acid: A Comprehensive Overview

3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1-methyl-1H-pyrazole-5-carboxylic acid, also known by its CAS number 2228814-75-1, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a piperidine ring, a pyrazole moiety, and a tert-butoxy carbonyl group. The presence of these functional groups makes it a versatile molecule with diverse applications in medicinal chemistry, material science, and synthetic organic chemistry.

The molecular structure of this compound is intriguing. The piperidine ring, a six-membered saturated cyclic amine, serves as a central framework. Attached to this ring is the tert-butoxy carbonyl group, which introduces steric bulk and enhances the molecule's stability. The pyrazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the compound's electronic properties and reactivity. Additionally, the methyl group on the pyrazole ring further modulates the molecule's physical and chemical characteristics.

Recent studies have highlighted the potential of this compound in drug discovery. Its structural features make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. For instance, researchers have investigated its ability to act as a ligand for G-protein coupled receptors (GPCRs), which are critical targets in the development of therapeutic agents. The bulky tert-butoxy carbonyl group may play a role in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability.

In terms of synthetic chemistry, this compound has been synthesized through a variety of methods. One common approach involves the coupling reaction between an activated carboxylic acid derivative and an amine-containing piperidine ring. The tert-butoxy carbonyl group is typically introduced via standard protection/deprotection strategies, ensuring precise control over the molecule's functionality. These synthetic routes are highly efficient and scalable, making them suitable for both academic research and industrial production.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a promising candidate for use in materials science, particularly in the development of advanced polymers and organic semiconductors. The pyrazole moiety is known to exhibit strong fluorescence under certain conditions, which could be harnessed for applications in optoelectronics and sensing technologies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the conjugation between the pyrazole ring and the piperidine framework significantly influences the molecule's optical properties. This understanding has paved the way for tailored modifications to enhance specific characteristics such as emission wavelength or thermal stability.

In conclusion, 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1-methyl-1H-pyrazole-5-carboxylic acid is a multifaceted compound with immense potential across various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in advancing both fundamental and applied sciences.